Cas no 76975-04-7 (L-Alaninamide,N6-[[(1S)-5-[(4-amino-1,4-dioxobutyl)amino]-2,3-dihydro-8,9-dihydroxy-1H-pyrimido[1,2-a]quinolin-1-yl]carbonyl]-L-lysyl-(3R)-3-hydroxy-D-a-aspartyl-L-alanyl-D-allothreonyl-N-[(3R)-1-hydroxy-2-oxo-3-piperidinyl]-)

• Product Name: L-Alaninamide,N6-[[(1S)-5-[(4-amino-1,4-dioxobutyl)amino]-2,3-dihydro-8,9-dihydroxy-1H-pyrimido[1,2-a]quinolin-1-yl]carbonyl]-L-lysyl-(3R)-3-hydroxy-D-a-aspartyl-L-alanyl-D-allothreonyl-N-[(3R)-1-hydroxy-2-oxo-3-piperidinyl]-
• CAS No: 76975-04-7
• MF: C₄₂H₆₀N₁₂O₁₆
• MW: 988.996609687805
• CID: 563332
• PubChem ID: 5486206
• Update Time: 2025-04-19

L-Alaninamide,N6-[[(1S)-5-[(4-amino-1,4-dioxobutyl)amino]-2,3-dihydro-8,9-dihydroxy-1H-pyrimido[1,2-a]quinolin-1-yl]carbonyl]-L-lysyl-(3R)-3-hydroxy-D-a-aspartyl-L-alanyl-D-allothreonyl-N-[(3R)-1-hydroxy-2-oxo-3-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• L-Alaninamide,N6-[[(1S)-5-[(4-amino-1,4-dioxobutyl)amino]-2,3-dihydro-8,9-dihydroxy-1H-pyrimido[1,2-a]quinolin-1-yl]carbonyl]-L-lysyl-(3R)-3-hydroxy-D-a-aspartyl-L-alanyl-D-allothreonyl-N-[(3R)-1-hydroxy-2-oxo-3-piperidinyl]-
• LogP
• L-Alaninamide,N6-[[(1S)-5-[(4-amino-1,4-dioxobutyl)amino]-2,3-dihydro-8,9-dihydroxy-1H-pyrimido[1,2-a]quinolin-1-yl]carbonyl]
• L-Alaninamide,N6-[[(1S)-5-[(4-amino-1,4-dioxobutyl)amino]-2,3-dihydro-8,9-dihydroxy-1H-pyrimido[1,2-a]quinolin-1-yl]carbonyl]-L-lysyl-(3R)-3-hydroxy-D-a-aspartyl-L-alanyl-D-allothreonyl-N-[(3R)-1-hydr
• pseudobactin
• Ferric pseudobactin
• UNII-9W6VY0JKDK
• L-Alaninamide, N6-(((1S)-5-((4-amino-1,4-dioxobutyl)amino)-2,3-dihydro-8,9-dihydroxy-1H-pyrimido(1,2-a)quinolin-1-yl)carbonyl)-L-lysyl-(3R)-3-hydroxy-D-alpha-aspartyl-L-alanyl-D-allothreonyl-N-((3R)-1-hydroxy-2-oxo-3-piperidinyl)-
• L-Alaninamide, N6-((5-((4-amino-1,4-dioxobutyl)amino)-2,3-dihydro-8,9-dihydroxy-1H-pyrimido(1,2-a)quinolin-1-yl)carbonyl)-L-lysyl-threo-3-hydroxy-D-alpha-aspartyl-L-alanyl-D-allothreonyl-N-(1-hydroxy-2-oxo-3-piperidinyl)-, (1(S),5(R))-
• 9W6VY0JKDK
• L-ALANINAMIDE, N6-(((1S)-5-((4-AMINO-1,4-DIOXOBUTYL)AMINO)-2,3-DIHYDRO-8,9-DIHYDROXY-1H-PYRIMIDO(1,2-A)QUINOLIN-1-YL)CARBONYL)-L-LYSYL-(3R)-3-HYDROXY-D-.ALPHA.-ASPARTYL-L-ALANYL-D-ALLOTHREONYL-N-((3R)-1-HYDROXY-2-OXO-3-PIPERIDINYL)-
• 76975-04-7
• SCHEMBL407362
• AKOS040753641
• Q27273303
• (2R,3R)-3-[[(2S)-2-amino-6-[[(1S)-5-[(4-amino-4-oxobutanoyl)amino]-8-hydroxy-9-oxo-1,2,3,4-tetrahydropyrimido[1,2-a]quinoline-1-carbonyl]amino]hexanoyl]amino]-2-hydroxy-4-[[(2S)-1-[[(2R,3R)-3-hydroxy-1-[[(2S)-1-[[(3R)-1-hydroxy-2-oxopiperidin-3-yl]amino]-1-oxopropan-2-yl]amino]-1-oxobutan-2-yl]amino]-1-oxopropan-2-yl]amino]-4-oxobutanoic acid

• Inchi： 1S/C42H60N12O16/c1-18(35(61)50-23-8-6-14-53(70)41(23)67)47-39(65)31(20(3)55)51-36(62)19(2)48-40(66)32(33(60)42(68)69)52-37(63)22(43)7-4-5-12-46-38(64)25-11-13-45-34-24(49-30(59)10-9-29(44)58)15-21-16-27(56)28(57)17-26(21)54(25)34/h15-20,22-23,25,31-33,45,55-56,60,70H,4-14,43H2,1-3H3,(H2,44,58)(H,46,64)(H,47,65)(H,48,66)(H,49,59)(H,50,61)(H,51,62)(H,52,63)(H,68,69)/t18-,19-,20+,22-,23+,25-,31+,32+,33+/m0/s1
• InChI Key： UGBOUVVZXRMJNM-FUGGEZGHSA-N
• SMILES： O=C([C@@H]1CCNC2=C(C=C3C=C(C(C=C3N12)=O)O)NC(CCC(N)=O)=O)NCCCC[C@@H](C(N[C@@H](C(N[C@@H](C)C(N[C@H]([C@@H](C)O)C(N[C@@H](C)C(N[C@H]1C(N(CCC1)O)=O)=O)=O)=O)=O)[C@H](C(=O)O)O)=O)N

Computed Properties

• Exact Mass: 988.42502387g/mol
• Monoisotopic Mass: 988.42502387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 70
• Rotatable Bond Count: 23
• Complexity: 2250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7.9
• Topological Polar Surface Area: 444Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Oligopeptides